Cas no 84224-69-1 (4-Methyl-2,3-diphenylbenzo[b]thiophene)

• Product name: 4-Methyl-2,3-diphenylbenzo[b]thiophene
• CAS No: 84224-69-1
• MF: C₂₁H₁₆S
• MW: 300.41674
• CID: 1093737
• PubChem ID: 13027060

4-Methyl-2,3-diphenylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2,3-diphenylbenzo[b]thiophene
• 4-methyl-2,3-diphenyl-1-benzothiophene
• 84224-69-1

• Inchi： InChI=1S/C21H16S/c1-15-9-8-14-18-19(15)20(16-10-4-2-5-11-16)21(22-18)17-12-6-3-7-13-17/h2-14H,1H3
• InChI Key： NEIRJJZYVLHPIW-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)SC(=C2C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 300.09727168g/mol
• Monoisotopic Mass: 300.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 6.6